5-(Isopropyl)-2-(((4-(trifluoromethoxy)phenyl)amino)methylene)cyclohexane-1,3-dione

• IUPAC Name: 3-hydroxy-5-propan-2-yl-2-[[4-(trifluoromethoxy)phenyl]iminomethyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C17H18F3NO3/c1-10(2)11-7-15(22)14(16(23)8-11)9-21-12-3-5-13(6-4-12)24-17(18,19)20/h3-6,9-11,22H,7-8H2,1-2H3
• InChI Key: ZGWGBPYNQXGRKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC(=C(C(=O)C1)C=NC2=CC=C(C=C2)OC(F)(F)F)O
• Molecular Formula: C17H18F3NO3
• Molecular Weight: 341.32 g/mol
• CAS No.: 1024151-73-2

Description

5-(Isopropyl)-2-(((4-(trifluoromethoxy)phenyl)amino)methylene)cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C17H18F3NO3 and its molecular weight is 341.33. The purity is usually 95%.
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Scientific Research Applications

Facial Selectivity in Diene Reactions

Research on cyclohexadienes, closely related to the queried compound, has explored the facial selectivities in Diels-Alder reactions. These studies are crucial for understanding how substituents like isopropenyl and isopropyl groups influence reactivity and selectivity in cycloaddition reactions, which are foundational in synthetic organic chemistry for constructing complex molecular architectures (Morrison et al., 2006).

Synthesis of N-Confused Porphyrin Derivatives

Compounds with active methylene groups, such as cyclohexane-1,3-dione derivatives, have been utilized to afford N-confused porphyrin derivatives. This research demonstrates the versatility of cyclohexane-1,3-dione derivatives in synthesizing complex heterocyclic structures, highlighting their potential in creating novel porphyrin-based materials for applications in catalysis, photodynamic therapy, and solar energy conversion (Li et al., 2011).

Trifluoromethyl Building Blocks

The synthesis of trifluoromethyl derivatives from cyclohexane-1,3-dione showcases the utility of these compounds as reactive intermediates for generating organofluorine compounds. Organofluorine chemistry is vital for the development of pharmaceuticals, agrochemicals, and materials science due to the unique properties imparted by the trifluoromethyl group (Fadeyi & Okoro, 2008).

Antimicrobial Activity

Some cyclohexane-1,3-dione derivatives have been investigated for their antimicrobial activity, revealing the potential of these compounds in the development of new antimicrobial agents. The synthesis and evaluation of such derivatives can lead to the discovery of compounds with significant efficacy against various bacterial and fungal pathogens (Ghorab et al., 2017).